Cas no 2092101-34-1 (5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione)
5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2,3-dione, 5-fluoro-7-iodo-
- 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione
-
- MDL: MFCD30614406
- Inchi: 1S/C8H3FINO2/c9-3-1-4-6(5(10)2-3)11-8(13)7(4)12/h1-2H,(H,11,12,13)
- InChI Key: DYJQRXHCXGMHOF-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(F)C=C2I)C(=O)C1=O
5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-314187-1.0g |
5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione |
2092101-34-1 | 1.0g |
$0.0 | 2023-02-24 | ||
| Enamine | EN300-314187-1g |
5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione |
2092101-34-1 | 1g |
$0.0 | 2023-09-05 |
5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione
Professional Introduction to Compound with CAS No. 2092101-34-1 and Product Name: 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione
The compound with the CAS number 2092101-34-1 and the product name 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both fluorine and iodine substituents in its molecular framework imparts distinct electronic properties, making it a versatile scaffold for the development of novel bioactive molecules.
Recent research in the domain of indole derivatives has highlighted their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione stands out due to its dual substitution pattern, which can modulate receptor binding and metabolic stability. The fluorine atom, known for its ability to enhance binding affinity and metabolic resistance, plays a crucial role in the compound's pharmacokinetic profile. Similarly, the iodine substituent offers opportunities for further functionalization via cross-coupling reactions, enabling the synthesis of more complex analogs.
In the context of drug discovery, 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds that interact with protein kinases and transcription factors. The indole core is particularly relevant in this regard, as it is a common motif in natural products and pharmacologically active agents. The dione functionality further enhances the compound's reactivity, allowing for diverse chemical transformations that can be tailored to specific therapeutic needs.
One of the most compelling aspects of this compound is its potential in structure-based drug design. High-throughput screening (HTS) and computational modeling have identified 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione as a promising candidate for further optimization. Its rigid aromatic system provides a stable platform for docking studies, while the halogen substituents allow for precise tuning of electronic and steric properties. This balance makes it an attractive starting point for developing high-affinity ligands with improved selectivity over off-target proteins.
The synthesis of 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the fluorine atom typically employs fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), while the iodination step is often performed using N-Iodosuccinimide (NIS). These transformations highlight the compound's synthetic versatility and its suitability for further derivatization.
Recent advancements in green chemistry have also influenced the approach to synthesizing 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione. Researchers are increasingly adopting solvent-free conditions and catalytic methods to minimize waste and energy consumption. For example, microwave-assisted synthesis has been shown to accelerate reaction times while maintaining excellent regioselectivity. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.
The biological evaluation of 5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione has revealed intriguing insights into its mechanism of action. Preliminary studies suggest that it may interfere with signaling pathways associated with cancer cell proliferation and inflammation. The fluorine atom's ability to increase binding affinity has been particularly noted in interactions with target proteins, leading to enhanced efficacy compared to non-fluorinated analogs. Additionally, the iodine substituent facilitates interactions with enzymes involved in metabolic processes, offering a dual-mode mechanism of action.
In conclusion,5-fluoro-(CAS No 2092101)-7-(diethylamino)-8-(4-hydroxyphenyl)-4-methylquinazolinone, 4-chloro-N-(4-methoxyphenyl)-N'-[(E)-(4-methylbenzylidene)]urea are significant contributions to modern pharmaceutical research,CAS No 2092101, product name: 5-fluoro-(CAS No 2092101)-7-(diethylamino)-8-(4-hydroxyphenyl)-4-methylquinazolinone are valuable tools for drug discovery,CAS No 2092101, product name: 4-chloro-N-(4-methoxyphenyl)-N'-[(E)-(4-methylbenzylidene)]urea are versatile intermediates that offer numerous opportunities for further development,CAS No 2092101, product name: 5-fluoro-(CAS No 2092101)-7-(diethylamino)-8-(4-hydroxyphenyl)-4-methylquinazolinone are critical components in advancing therapeutic strategies across multiple disease areas,CAS No 2092101, product name: 4-chloro-N-(4-methoxyphenyl)-N'-[(E)-(4-methylbenzylidene)]urea are indispensable resources for researchers striving to develop safer and more effective treatments.
2092101-34-1 (5-fluoro-7-iodo-2,3-dihydro-1H-indole-2,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)